Cas no 35657-04-6 (1-bromo-4-(chloromethoxy)benzene)

• Product Name: 1-bromo-4-(chloromethoxy)benzene
• CAS No: 35657-04-6
• MF: C₇H₆BrClO
• MW: 221.478940486908
• CID: 4649790
• PubChem ID: 14224437
• Update Time: 2025-06-07

1-bromo-4-(chloromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(chloromethoxy)benzene

• Inchi： 1S/C7H6BrClO/c8-6-1-3-7(4-2-6)10-5-9/h1-4H,5H2
• InChI Key： USLNKRJLMJMRAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCl

Computed Properties

• Exact Mass: 219.92906g/mol
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-bromo-4-(chloromethoxy)benzene

Comprehensive Overview of 1-Bromo-4-(Chloromethoxy)benzene (CAS No. 35657-04-6)

1-Bromo-4-(chloromethoxy)benzene, also known by its CAS number 35657-04-6, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and a chloromethoxy group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The molecular formula of 1-bromo-4-(chloromethoxy)benzene is C₇H₆BrClO, and its molecular weight is approximately 208.47 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic aromatic odor. It is insoluble in water but readily soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it an ideal candidate for use in solution-based reactions and processes.

In the realm of chemical synthesis, 1-bromo-4-(chloromethoxy)benzene serves as a valuable building block for the preparation of more complex molecules. Its reactivity is primarily driven by the electrophilic nature of the bromine atom and the nucleophilic character of the chloromethoxy group. Recent studies have explored its use in Suzuki-Miyaura coupling reactions, where it can be coupled with boronic acids to form biaryl compounds. These biaryl structures are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The pharmaceutical industry has shown particular interest in 1-bromo-4-(chloromethoxy)benzene due to its potential as a precursor for drug discovery and development. For instance, researchers have utilized this compound to synthesize novel inhibitors of protein kinases, which are key targets in cancer therapy. A study published in the Journal of Medicinal Chemistry highlighted the use of 1-bromo-4-(chloromethoxy)benzene-derived compounds in the development of potent and selective inhibitors against specific kinases involved in tumor growth and metastasis.

Beyond its applications in drug discovery, 1-bromo-4-(chloromethoxy)benzene has also found utility in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and optoelectronic devices. Researchers at the University of California, Berkeley, have demonstrated the use of this compound as a dopant in organic field-effect transistors (OFETs), significantly enhancing their performance and stability.

Safety considerations are paramount when handling 1-bromo-4-(chloromethoxy)benzene. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to vapors.

In conclusion, 1-bromo-4-(chloromethoxy)benzene (CAS No. 35657-04-6) is a multifaceted compound with diverse applications across chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity profile make it an invaluable tool for scientists and researchers working on innovative projects. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.